Cas no 1354423-30-5 (rac-(3R,4R)-4-ethylpyrrolidin-3-amine)

• Product Name: rac-(3R,4R)-4-ethylpyrrolidin-3-amine
• CAS No: 1354423-30-5
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• CID: 6005858
• PubChem ID: 14612501
• Update Time: 2025-06-10

rac-(3R,4R)-4-ethylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-4-ethylpyrrolidin-3-amine
• EN300-7190687
• EN300-1116989
• AKOS006359744
• 1354423-30-5
• (3R,4R)-4-ethylpyrrolidin-3-amine
• 1932623-67-0

• Inchi： 1S/C6H14N2/c1-2-5-3-8-4-6(5)7/h5-6,8H,2-4,7H2,1H3/t5-,6+/m1/s1
• InChI Key： UNRUJPPETYJPDX-RITPCOANSA-N
• SMILES： N1C[C@@H]([C@H](CC)C1)N

Computed Properties

• Exact Mass: 114.115698455g/mol
• Monoisotopic Mass: 114.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on rac-(3R,4R)-4-ethylpyrrolidin-3-amine

Introduction to rac-(3R,4R)-4-ethylpyrrolidin-3-amine (CAS No. 1354423-30-5)

rac-(3R,4R)-4-ethylpyrrolidin-3-amine (CAS No. 1354423-30-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine, with an ethyl group attached to the nitrogen atom and an amino group at the C-3 position. The racemic nature of this compound implies that it exists as a mixture of two enantiomers, (3R,4R) and (3S,4S), which can have distinct biological activities and pharmacological properties.

The chemical structure of rac-(3R,4R)-4-ethylpyrrolidin-3-amine is characterized by its unique stereochemistry, which plays a crucial role in its interactions with biological targets. The presence of the chiral centers at the C-3 and C-4 positions allows for the formation of diastereomers, which can exhibit different binding affinities and selectivities towards specific receptors or enzymes. This property makes rac-(3R,4R)-4-ethylpyrrolidin-3-amine a valuable tool in the development of chiral drugs and in understanding the role of stereochemistry in biological systems.

In recent years, there has been a growing interest in the use of pyrrolidine derivatives as scaffolds for the design of novel therapeutic agents. Rac-(3R,4R)-4-ethylpyrrolidin-3-amine has been explored for its potential applications in various therapeutic areas, including neurology, oncology, and inflammation. One notable area of research involves its use as a modulator of neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders.

A study published in the Journal of Medicinal Chemistry highlighted the potential of rac-(3R,4R)-4-ethylpyrrolidin-3-amine as a selective serotonin reuptake inhibitor (SSRI). The researchers found that this compound exhibited high affinity for serotonin transporters and demonstrated significant antidepressant-like effects in preclinical models. These findings suggest that rac-(3R,4R)-4-ethylpyrrolidin-3-amine could be a promising lead compound for the development of new antidepressant drugs with improved efficacy and reduced side effects.

Beyond its potential as an SSRI, rac-(3R,4R)-4-ethylpyrrolidin-3-amine has also been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in immune cells. This anti-inflammatory activity makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of rac-(3R,4R)-4-ethylpyrrolidin-3-amine have also been studied to evaluate its suitability as a drug candidate. Research has demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and low plasma protein binding, which are desirable characteristics for a drug molecule. Additionally, it shows minimal toxicity in preclinical safety studies, further supporting its potential for clinical development.

In the context of drug discovery and development, the synthesis and purification of enantiomerically pure forms of (3R,4R)-4-ethylpyrrolidin-3-amine are critical steps. Various synthetic routes have been developed to achieve high enantiomeric excess (ee) through asymmetric synthesis methods. One such method involves the use of chiral catalysts or auxiliaries to control the stereochemistry during key synthetic transformations. These advancements in synthetic chemistry have facilitated the production of pure enantiomers for detailed biological evaluation.

The future prospects for rac-(3R,4R)-4-ethylpyrrolidin-3-amine are promising. Ongoing research is focused on optimizing its pharmacological properties through structure-based drug design and exploring its therapeutic potential in various disease models. Clinical trials are expected to provide further insights into its safety and efficacy in human subjects.

In conclusion, rac-(3R,4R)-4-ethylpyrrolidin-3-amine (CAS No. 1354423-30-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique stereochemistry and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting CNS disorders, inflammation, and other diseases. Continued research into this compound is likely to yield important advancements in drug discovery and improve our understanding of chiral chemistry in biological systems.